molecular formula C17H22ClNO2S B6270240 [(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)methyl][(4,5-dimethylthiophen-3-yl)methyl]amine hydrochloride CAS No. 2418721-83-0

[(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)methyl][(4,5-dimethylthiophen-3-yl)methyl]amine hydrochloride

Cat. No.: B6270240
CAS No.: 2418721-83-0
M. Wt: 339.9
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is a derivative of 3,4-Dihydro-2H-1,5-benzodioxepin . It’s a complex organic compound that has potential applications in various fields such as pharmaceuticals, agrochemicals, and dyestuffs .


Synthesis Analysis

The synthesis of similar compounds involves cyclization treatments with a mixture of sodamide and a solvent, or treatment with an alkali metal tert-butoxide or other alkali metal, t.-alkanolate in DMSO, DMF, benzene, toluene, xylene, sulfolane or a t.-alkanol corresponding to the alkanolate employed .

Safety and Hazards

This compound is reported to cause severe skin burns and eye damage . Therefore, it’s crucial to handle it with appropriate safety measures, including wearing eye protection and face protection .

Properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound [(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)methyl][(4,5-dimethylthiophen-3-yl)methyl]amine hydrochloride involves the reaction of 3,4-dihydro-2H-1,5-benzodioxepin-7-carbaldehyde with 4,5-dimethyl-3-thiophenemethylamine followed by the addition of hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "3,4-dihydro-2H-1,5-benzodioxepin-7-carbaldehyde", "4,5-dimethyl-3-thiophenemethylamine", "Hydrochloric acid" ], "Reaction": [ "Step 1: 3,4-dihydro-2H-1,5-benzodioxepin-7-carbaldehyde is reacted with 4,5-dimethyl-3-thiophenemethylamine in the presence of a suitable solvent and a catalyst to form the corresponding imine intermediate.", "Step 2: The imine intermediate is then reduced using a suitable reducing agent to form the amine product.", "Step 3: The amine product is then treated with hydrochloric acid to form the hydrochloride salt of the final compound." ] }

2418721-83-0

Molecular Formula

C17H22ClNO2S

Molecular Weight

339.9

Purity

83

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.